molecular formula C12H6Cl2N2 B8580578 2,6-Dichloro-4-phenylnicotinonitrile

2,6-Dichloro-4-phenylnicotinonitrile

Cat. No.: B8580578
M. Wt: 249.09 g/mol
InChI Key: OEVQDTLHJYEGEI-UHFFFAOYSA-N
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Description

2,6-Dichloro-4-phenylnicotinonitrile is a useful research compound. Its molecular formula is C12H6Cl2N2 and its molecular weight is 249.09 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H6Cl2N2

Molecular Weight

249.09 g/mol

IUPAC Name

2,6-dichloro-4-phenylpyridine-3-carbonitrile

InChI

InChI=1S/C12H6Cl2N2/c13-11-6-9(8-4-2-1-3-5-8)10(7-15)12(14)16-11/h1-6H

InChI Key

OEVQDTLHJYEGEI-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C2=CC(=NC(=C2C#N)Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture consisting of 42.4 gm (0.2 mol) of 2,6-dihydroxy-4-phenyl-3-cyano-pyridine and 300 ml of phosphorus oxychloride was heated for 6 hours at about 180° C. in a pressure vessel made of glass, while shaking the vessel. Thereafter, the reaction mixture was allowed to cool and was then added in small portions to a mixture of ice and water (about 3 liters), while stirring. The precipitate formed thereby was collected by suction filtration, washed with water and dried, yielding 47.4 gm (95% of theory) of the raw reaction product. The raw product was dissolved in chloroform (the small amount of insoluble matter was filtered off) and purified by passing the solution through a short silicagel column with chloroform as the flow agent. The combined chloroform fractions were evaporated, leaving as a residue 37.5 gm (75% of theory) of virtually colorless crystalline 2,6-dichloro-4-phenyl-3-cyano-pyridine of the formula ##STR5## which had a melting point of 167°-169° C.
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